4,6-Bis(2-butyn-1-yloxy)pyrimidine
Cat. No. B8479226
M. Wt: 216.24 g/mol
InChI Key: IRODKOSYDVBKKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07291730B2
Procedure details
In 4 ml of tetrahydrofuran was suspended 0.27 g of sodium hydride (60% in oil), to which 0.7 ml of a tetrahydrofuran solution containing 0.41 g of 2-butyn-1-ol was slowly added dropwise with stirring at room temperature. The mixture was then stirred at room temperature for 20 minutes, to which 0.7 ml of a tetrahydrofuran solution containing 0.4 g of 4,6-dichloropyrimidine was slowly added dropwise. After completion of the dropwise addition, the mixture was stirred at room temperature for 40 minutes. The reaction mixture was then poured into a saturated aqueous ammonium chloride solution and extracted three times with chloroform. The chloroform layers were combined, washed with water, dried over anhydrous magnesium sulfate, and then concentrated. The residue was subjected to silica gel column chromatography to give 0.39 g of 4,6-bis(2-butynyloxy)pyrimidine (the present compound (1)), m.p.: 82.9° C.
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH2:3]([OH:7])[C:4]#[C:5][CH3:6].Cl[C:9]1[CH:14]=[C:13](Cl)[N:12]=[CH:11][N:10]=1.[Cl-].[NH4+]>O1CCCC1>[CH2:3]([O:7][C:9]1[CH:14]=[C:13]([O:7][CH2:3][C:4]#[C:5][CH3:6])[N:12]=[CH:11][N:10]=1)[C:4]#[C:5][CH3:6] |f:0.1,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0.27 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Two
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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ClC1=NC=NC(=C1)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Step Four
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Five
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Name
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Quantity
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0.7 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Six
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Name
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Quantity
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0.41 g
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Type
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reactant
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Smiles
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C(C#CC)O
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Name
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Quantity
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0.7 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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with stirring at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was slowly added dropwise
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ADDITION
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Type
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ADDITION
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Details
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was slowly added dropwise
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ADDITION
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Type
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ADDITION
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Details
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After completion of the dropwise addition
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STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred at room temperature for 40 minutes
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Duration
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40 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with chloroform
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C#CC)OC1=NC=NC(=C1)OCC#CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.39 g | |
| YIELD: CALCULATEDPERCENTYIELD | 67.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
